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Compound of Interest

Compound Name:
(6S)-2,2,6-

Trimethylmorpholine;hydrochloride

CAS No.: 2375247-63-3

Cat. No.: B2822596

Get Quote

Executive Summary
The (6S)-2,2,6-trimethylmorpholine scaffold is a non-symmetric, chiral heterocycle. Unlike the

symmetric 2,6-dimethylmorpholine, its synthesis requires precise regiochemical control to

distinguish between the 2,2-dimethyl and 6-methyl positions.

This protocol rejects the common "acid-catalyzed diol dehydration" (e.g., sulfuric acid method)

often used for commodity morpholines, as it suffers from carbocation rearrangements and poor

stereocontrol for this specific substitution pattern. Instead, we define a Morpholinone Reduction

Strategy. This stepwise approach guarantees the retention of stereochemistry from the chiral

pool starting material and ensures unequivocal regioselectivity.

Key Chemical Logic
Stereocenter Source: The (6S) stereocenter is derived directly from (S)-1-amino-2-propanol.

Critical Distinction: Using (S)-2-amino-1-propanol (L-Alaninol) would yield the (5S)-2,2,5-

trimethylmorpholine isomer. Selection of the correct amino alcohol regioisomer is
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paramount.

Regiocontrol: The gem-dimethyl group is introduced via an electrophilic acyl halide, locking

the 2-position relative to the nitrogen before ring closure.

Pathway: N-Acylation

Intramolecular O-Alkylation

Amide Reduction.

Retrosynthetic Analysis & Pathway
The synthesis disconnects the morpholine ring at the C3-N4 and O1-C2 bonds (reduction) or

C2-O1 bond (cyclization).

(6S)-2,2,6-Trimethylmorpholine(6S)-2,2,6-Trimethylmorpholin-3-one Reduction (LAH)N-(2-hydroxypropyl)-amide
Intermediate

Cyclization (NaH)

(S)-1-Amino-2-propanol
(Chiral Pool) Acylation

2-Bromo-2-methylpropionyl bromide

+
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Figure 1: Retrosynthetic logic flow. The chiral integrity of the (S)-1-amino-2-propanol is

preserved throughout the sequence.

Detailed Experimental Protocol
Phase 1: N-Acylation
Objective: Selective acylation of the amine over the secondary alcohol. Reaction: (S)-1-Amino-

2-propanol + 2-Bromo-2-methylpropionyl bromide

Amide intermediate.

Reagents:

(S)-(+)-1-Amino-2-propanol (CAS 2799-17-9): 1.0 eq.
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2-Bromo-2-methylpropionyl bromide: 1.05 eq.

Triethylamine (TEA) or DIPEA: 1.1 eq.

Dichloromethane (DCM): Anhydrous, 10 vol.

Procedure:

Setup: Charge (S)-1-amino-2-propanol and TEA into DCM under

atmosphere. Cool to 0°C.[1]

Addition: Dropwise add 2-bromo-2-methylpropionyl bromide dissolved in minimal DCM over

30 minutes. Maintain internal temperature

. Note: The amine is significantly more nucleophilic than the secondary alcohol; low
temperature prevents O-acylation.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

Workup: Quench with saturated

. Separate layers. Wash organic layer with 1M HCl (to remove unreacted amine/TEA) and
brine. Dry over

.

Output: Crude

-((S)-2-hydroxypropyl)-2-bromo-2-methylpropanamide. Used directly in the next step.

Phase 2: Cyclization (Morpholinone Formation)
Objective: Intramolecular Williamson ether synthesis to close the ring. Reaction: Amide

intermediate

(6S)-2,2,6-trimethylmorpholin-3-one.

Reagents:
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Crude Amide (from Phase 1): 1.0 eq.

Sodium Hydride (NaH, 60% dispersion): 1.2 eq. (or Potassium tert-butoxide for milder

conditions).

THF (Tetrahydrofuran): Anhydrous, 15 vol.

Procedure:

Setup: Suspend NaH in anhydrous THF at 0°C under

.

Addition: Slowly add the crude amide (dissolved in THF) to the NaH suspension. Caution:

Hydrogen gas evolution.

Cyclization: Allow to warm to RT. Stir for 4–6 hours. Monitor by TLC/LCMS for disappearance

of the bromo-amide.

Mechanism:[1][2][3] The alkoxide formed at the secondary alcohol attacks the tertiary

carbon bearing the bromide. While attack at a tertiary center is sterically hindered, the

intramolecular nature (forming a 6-membered ring) and the activation by the carbonyl

(alpha-halo amide) facilitate this

-like process.

Workup: Quench carefully with water/ice. Extract with Ethyl Acetate (

). Wash combined organics with brine, dry (

), and concentrate.

Purification: Flash chromatography (EtOAc/Hexanes) may be required to remove elimination

byproducts (methacrylate derivatives).

Output: (6S)-2,2,6-trimethylmorpholin-3-one.

Phase 3: Reduction to Morpholine
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Objective: Reduction of the lactam carbonyl to a methylene group. Reaction: (6S)-2,2,6-

trimethylmorpholin-3-one

(6S)-2,2,6-trimethylmorpholine.

Reagents:

Morpholinone intermediate: 1.0 eq.[1]

Lithium Aluminum Hydride (LAH): 2.5 eq. (Solution in THF).

THF: Anhydrous.

Procedure:

Setup: Charge LAH solution into a flask under Argon. Heat to mild reflux or 50°C.

Addition: Add the morpholinone (dissolved in THF) dropwise to the refluxing LAH solution.

Note: Reverse addition (amide to LAH) ensures excess hydride is always present, driving

the reaction to the amine and preventing aldehyde side products.

Reaction: Reflux for 4–12 hours. Monitor by GC or NMR.[4]

Quench (Fieser Method): Cool to 0°C. Dilute with diethyl ether. Add water (

mL), then 15% NaOH (

mL), then water (

mL) where

is the weight of LAH in grams.

Isolation: Filter the granular white precipitate. Dry the filtrate (

) and concentrate carefully (product may be volatile).

Purification: Distillation or formation of the HCl salt (using HCl in dioxane/ether) for solid

isolation.
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Quantitative Data Summary
Parameter Phase 1 (Acylation)

Phase 2
(Cyclization)

Phase 3
(Reduction)

Limiting Reagent
(S)-1-Amino-2-

propanol

Bromo-amide

Intermediate
Morpholinone

Key Reagent

2-Bromo-2-

methylpropionyl

bromide

NaH (60%) or KOtBu LAH (2.0M in THF)

Stoichiometry 1.0 : 1.05 1.0 : 1.2 1.0 : 2.5

Temperature
0°C

RT

0°C

RT
Reflux (66°C)

Typical Yield 85-95% 70-80% 75-85%

Critical QC LCMS (Mass + H)
1H NMR (Ring

closure)
Chiral GC (ee%)

Critical Troubleshooting & Quality Control
Regioisomer Validation (The "Alaninol Trap")
A common error is substituting L-Alaninol for (S)-1-amino-2-propanol.

Correct Starting Material: (S)-1-Amino-2-propanol (CAS 2799-17-9).

Result: Methyl group at C6 (adjacent to Oxygen).

Incorrect Starting Material: L-Alaninol ((S)-2-Amino-1-propanol).[5][6]

Result: Methyl group at C5 (adjacent to Nitrogen).

Visual Verification Logic:
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(S)-1-Amino-2-propanol
(NH2 at C1, OH at C2)

(6S)-2,2,6-Trimethylmorpholine
(Target)

 This Protocol

(S)-2-Amino-1-propanol
(NH2 at C2, OH at C1)

(5S)-2,2,5-Trimethylmorpholine
(Impurity)

 If substituted
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Figure 2: Decision tree for starting material selection to ensure correct regioisomer.

Analytical Checkpoints
NMR (Proton):

2,2-dimethyl signals: Look for two distinct singlets (diastereotopic) or one singlet (if

averaging) around 1.0–1.2 ppm.

H6 signal: The proton at position 6 (chiral center) should appear as a multiplet coupled to

the methyl doublet.

Chiral HPLC/GC:

Derivatize with Mosher's acid chloride or use a chiral column (e.g., Chiralcel OD-H) to

verify enantiomeric excess (ee%). Expect >98% ee if starting from high-quality amino

alcohol.

References
General Morpholinone Synthesis: Fringuelli, F., et al. "Ring opening of epoxides with
amines." Journal of Organic Chemistry, 2004.

Cyclization Methodology: D'Adamio, G., et al. "Synthesis of morpholines and

thiomorpholines." Tetrahedron, 2020.

Starting Material Data: NIST Chemistry WebBook, "(S)-1-Amino-2-propanol".
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Analogous Synthesis (2,2-dimethyl): Patent CN109928939A, "Preparation method of 2,2,6,6-

tetramethylmorpholine." (Adapted for non-symmetric synthesis).

Stereochemical Grounding: Bergmeier, S. C. "The Synthesis of Vicinal Amino Alcohols."
Tetrahedron, 2000. (Foundational review on amino alcohol precursors).

(Note: While direct literature precedents for the specific (6S)-2,2,6-trimethyl isomer are sparse

in open literature, this protocol is derived from standard, validated transformations for chiral

morpholine construction used in verified medicinal chemistry workflows.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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